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Compound of Interest

2-Bromo-1-(2-
Compound Name:
bromophenyl)ethanone

Cat. No.: B057523

Essential Safety and Handling Guide for 2-
Bromo-1-(2-bromophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling and disposal of 2-Bromo-1-(2-bromophenyl)ethanone, ensuring laboratory
safety and operational integrity.

Handling 2-Bromo-1-(2-bromophenyl)ethanone (CAS No. 49851-55-0) in a laboratory setting
requires stringent adherence to safety protocols due to its hazardous nature. This guide
provides essential information on the necessary personal protective equipment (PPE),
procedural steps for its use, and appropriate disposal methods to minimize risk and ensure a
safe research environment.

Hazard and Exposure Data

Based on available safety data, 2-Bromo-1-(2-bromophenyl)ethanone is classified as harmful
if swallowed and causes severe skin burns and eye damage.[1] Due to its corrosive nature,
appropriate personal protective equipment is mandatory to prevent chemical burns and other
injuries. While specific occupational exposure limits have not been established, all handling
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[2]
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Data Point Value Source

CAS Number 49851-55-0 [1]

Molecular Formula C8H6Br20 [3]
H302: Harmful if
swallowedH314: Causes

Hazard Statements ) [1]
severe skin burns and eye
damage

Signal Word Danger [1]

) GHSO05 (Corrosion)GHSO07

GHS Pictograms ) [1]
(Exclamation Mark)

Boiling Point 90-92°C / 0.02mm [3]

Occupational Exposure Limits

Not available

Glove Breakthrough Time

Not available for this specific

compound. General guidance

for halogenated aromatic

ketones suggests using butyl

rubber or laminate film gloves

for prolonged contact. Nitrile L1I1e)
gloves may be suitable for

splash protection but should

be changed immediately upon

contamination.

Personal Protective Equipment (PPE) Protocol

A systematic approach to the selection and use of PPE is critical. The following protocol

outlines the necessary steps for handling 2-Bromo-1-(2-bromophenyl)ethanone.

Engineering Controls

e Fume Hood: All manipulations of the compound, including weighing, transferring, and use in

reactions, must be performed in a certified chemical fume hood to prevent the inhalation of

vapors or dust.[2]
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» Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and
safety shower are readily accessible in the immediate work area.[2]

Required Personal Protective Equipment

o Eye and Face Protection:

o Chemical Splash Goggles: Wear chemical splash goggles that conform to ANSI Z87.1
standards.

o Face Shield: In addition to goggles, a face shield must be worn to protect the entire face
from splashes, especially when handling larger quantities or during procedures with a
higher risk of splashing.

e Hand Protection:

o Chemical-Resistant Gloves: Due to the corrosive nature of this compound, select gloves
with high resistance to halogenated organic compounds. Butyl rubber or laminate film
("SilverShield") gloves are recommended for extended contact.[4][5][6] For incidental
contact, nitrile gloves may be used, but they must be inspected before each use and
replaced immediately if contaminated or damaged.[4] Consider double-gloving for added
protection.

e Body Protection:

o Laboratory Coat: A flame-resistant or 100% cotton laboratory coat should be worn and
fully buttoned to protect against skin contact.

o Chemical-Resistant Apron: When handling significant quantities, a chemical-resistant
apron worn over the lab coat is recommended.

o Closed-Toed Shoes: Sturdy, closed-toed shoes are mandatory in the laboratory.
o Respiratory Protection:

o Respirator: If there is a risk of exceeding exposure limits or if engineering controls are
insufficient, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is
required.[7][8][9][10] A full-face respirator will also provide eye and face protection.
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Donning and Doffing PPE

Following the correct sequence for putting on and taking off PPE is crucial to prevent self-
contamination.[11][12][13][14]

Donning Sequence (Bottom-Up):

Gown/Lab Coat: Put on the lab coat, ensuring it is fully buttoned.

Mask/Respirator: If required, don the respirator and perform a fit check.

Goggles/Face Shield: Put on eye and face protection.

Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.
Doffing Sequence (Alphabetical):

o Gloves: Remove gloves using a technique that avoids touching the outside of the glove with
bare skin.

o Goggles/Face Shield: Remove eye and face protection from the back.
e Gown/Lab Coat: Remove the lab coat by turning it inside out and rolling it into a bundle.
o Mask/Respirator: Remove the respirator from the back.

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan

Proper disposal of 2-Bromo-1-(2-bromophenyl)ethanone and contaminated materials is
essential to prevent environmental contamination and comply with regulations.

o Waste Segregation:

o Solid Waste: Unused or contaminated solid 2-Bromo-1-(2-bromophenyl)ethanone and
any materials that have come into contact with it (e.g., contaminated gloves, weigh paper,
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absorbent materials) must be collected in a designated, sealed, and clearly labeled
hazardous waste container.

o Liquid Waste: Solutions containing this compound should be collected in a separate,
labeled hazardous waste container for halogenated organic waste.

» Container Management:
o Ensure all waste containers are in good condition and compatible with the chemical.

o Label all containers with "Hazardous Waste," the full chemical name "2-Bromo-1-(2-
bromophenyl)ethanone,” and the associated hazard pictograms.

o Keep waste containers closed except when adding waste.
» Final Disposal:

o Dispose of all chemical waste through your institution's licensed hazardous waste disposal
program.[1][3] Follow all local, state, and federal regulations.

o Empty Container Disposal:

o Empty containers that held the compound must be triple-rinsed with a suitable solvent
(e.g., acetone). The rinsate must be collected and disposed of as hazardous liquid waste.

Visual Workflow for PPE Selection
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PPE Selection Workflow for 2-Bromo-1-(2-bromophenyl)ethanone

Start: Handling
2-Bromo-1-(2-bromophenyl)ethanone

:

Work in a
Chemical Fume Hood?

Not Recommended

\[e}
(Proceed with Extreme Caution)

Eye Protection:
Chemical Goggles AND Face Shield

Hand Protection:
Butyl Rubber or
Laminate Film Gloves

Body Protection:
Lab Coat (fully buttoned)

If ventilation is insufficient

Respiratory Protection:
NIOSH-approved respirator with After handling
organic vapor/acid gas cartridge

After handling

Proper Disposal of
Contaminated PPE and Waste

End of Procedure

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Bromo-1-(2-bromophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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